3-(4-chlorothiophen-2-yl)-N-(5-fluoro-2-oxo-2,3-dihydropyrimidin-4-yl)propanamide

• IUPAC Name: 3-(4-chlorothiophen-2-yl)-N-(5-fluoro-2-oxo-1H-pyrimidin-6-yl)propanamide
• InChI: InChI=1S/C11H9ClFN3O2S/c12-6-3-7(19-5-6)1-2-9(17)15-10-8(13)4-14-11(18)16-10/h3-5H,1-2H2,(H2,14,15,16,17,18)
• InChI Key: SPNVLHSNEJIXCM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC=C1Cl)CCC(=O)NC2=C(C=NC(=O)N2)F
• Molecular Formula: C11H9ClFN3O2S
• Molecular Weight: 301.73 g/mol

Description

3-(4-chlorothiophen-2-yl)-N-(5-fluoro-2-oxo-2,3-dihydropyrimidin-4-yl)propanamide is a useful research compound. Its molecular formula is C11H9ClFN3O2S and its molecular weight is 301.72. The purity is usually 95%.
BenchChem offers high-quality 3-(4-chlorothiophen-2-yl)-N-(5-fluoro-2-oxo-2,3-dihydropyrimidin-4-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-chlorothiophen-2-yl)-N-(5-fluoro-2-oxo-2,3-dihydropyrimidin-4-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neurokinin-1 Receptor Antagonists

Compounds with specific structural features have been investigated for their role as neurokinin-1 (NK1) receptor antagonists, demonstrating potential applications in treating emesis and depression. One study highlighted an orally active, water-soluble NK1 receptor antagonist suitable for both intravenous and oral clinical administration, emphasizing the importance of structural components in modulating solubility and receptor affinity (Harrison et al., 2001).

Antimycobacterial Activity

Research on fluorinated benzothiazolo imidazole compounds has shown promising antimicrobial activity. Such studies contribute to the development of novel antimicrobial agents, indicating the potential for structural analogs to serve as templates for drug discovery against microbial infections (Sathe et al., 2011).

Analgesic Modulators

Derivatives incorporating certain structural motifs have been explored for their potential as analgesic modulators, particularly targeting the Transient Receptor Potential Vanilloid 1 (TRPV1). This suggests a possible avenue for the development of novel analgesic compounds with improved solubility and bioavailability (Liu et al., 2018).

Structural and UV Studies of Uracil Derivatives

Investigations into uracil derivatives have provided insights into their structural characteristics and interactions, such as DNA binding. This research underlines the significance of structural analysis in understanding the biological interactions and potential therapeutic applications of novel compounds (Yao et al., 2013).

Antitumor Activity

Studies on pyrimidinyl pyrazole derivatives reveal their antitumor properties, offering a foundation for the development of cancer therapeutics. The structural features of these compounds play a crucial role in their cytotoxic activity, suggesting that related structures could be explored for antitumor applications (Naito et al., 2005).